Cas no 2229632-31-7 (2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol
• CAS No: 2229632-31-7
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6436974
• PubChem ID: 165754690
• Update Time: 2025-07-21

2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol
• 2229632-31-7
• [2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropyl]methanol
• EN300-1833452

• Inchi： 1S/C15H21NO/c1-14(2)9-15(14,10-17)12-4-5-13-11(8-12)6-7-16(13)3/h4-5,8,17H,6-7,9-10H2,1-3H3
• InChI Key： JXPREWYIOYTOJA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC3=C(CCN3C)C=2)CC1(C)C

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol (CAS No. 2229632-31-7)

2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol, with the CAS number 2229632-31-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives and exhibits a complex cyclopropylmethanol framework, making it a valuable candidate for various pharmaceutical applications.

The molecular structure of 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol is characterized by a cyclopropyl ring substituted with a methanol group and an indole moiety. The indole ring, a common motif in many biologically active compounds, contributes to the compound's potential therapeutic properties. The cyclopropylmethanol group adds further complexity and may influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the biological activities of 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol has also been investigated for its neuroprotective effects. Preclinical studies in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism of action is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammation.

The pharmacokinetic properties of 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropylmethanol have been studied to understand its bioavailability and metabolism. Initial findings suggest that this compound has good oral bioavailability and is metabolized primarily through hepatic enzymes. These properties are crucial for its development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-y)cyclopropylmethanol in human subjects. Early results from Phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The potential applications of 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-y)cyclopropylmethanol extend beyond its anti-inflammatory and neuroprotective properties. Researchers are also exploring its use as an antiviral agent against emerging viral pathogens. Preliminary studies have indicated that this compound can inhibit viral replication in cell culture models, suggesting its potential utility in combating viral infections.

In conclusion, 2,2-dimethyl-1-(1-methyl-2,3-dihydro-1H-indol-5-y)cyclopropylmethanol (CAS No. 2229632-31-) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies will continue to elucidate its full potential and contribute to the advancement of medicinal chemistry and drug discovery.